4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide

• IUPAC Name: 4-[(6-methylpyrimidin-4-yl)amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H13N5O2S2/c1-10-8-13(17-9-16-10)18-11-2-4-12(5-3-11)23(20,21)19-14-15-6-7-22-14/h2-9H,1H3,(H,15,19)(H,16,17,18)
• InChI Key: LGARBGUETVROEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C14H13N5O2S2
• Molecular Weight: 347.4 g/mol

Description

4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide, also known as PTP1B inhibitor, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for investigating different biological processes.

Mechanism of Action

The mechanism of action of 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor involves the inhibition of protein tyrosine phosphatase 1B. This enzyme is responsible for dephosphorylating insulin receptor substrate 1, which is a critical step in insulin signaling. By inhibiting 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide, this compound increases the phosphorylation of insulin receptor substrate 1, leading to improved insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor has been found to have various biochemical and physiological effects. In addition to improving insulin sensitivity, this compound has also been shown to reduce inflammation, enhance lipid metabolism, and improve cardiovascular function. These effects make it a valuable tool for investigating different biological processes and potential therapeutic targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor in lab experiments is its specificity for protein tyrosine phosphatase 1B. This allows researchers to selectively target this enzyme and investigate its role in different biological processes. However, one of the limitations of using this compound is its potential toxicity and off-target effects. Careful dosing and monitoring are required to ensure that the compound is used safely and effectively in lab experiments.

Future Directions

There are many potential future directions for the use of 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor in scientific research. One area of interest is the development of new therapeutic strategies for diabetes and other metabolic disorders. By targeting 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide, this compound has the potential to improve insulin sensitivity and glucose homeostasis, which could lead to new treatments for these conditions. Additionally, 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor could be used to investigate the role of protein tyrosine phosphatase 1B in other biological processes, such as inflammation, lipid metabolism, and cardiovascular function. Further research is needed to fully understand the potential applications of this compound in scientific research.

Scientific Research Applications

4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide inhibitor has been extensively studied for its potential use in scientific research. This compound has been found to be a potent inhibitor of protein tyrosine phosphatase 1B, which is involved in the regulation of insulin signaling and other cellular processes. By inhibiting 4-[(6-methylpyrimidin-4-yl)amino]-N-1,3-thiazol-2-ylbenzenesulfonamide, this compound can improve insulin sensitivity and glucose homeostasis, making it a potential therapeutic target for diabetes and other metabolic disorders.